Cas no 81214-69-9 ( )

• Product name: &nbsp
• CAS No: 81214-69-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 986493
• PubChem ID: 338082

  Chemical and Physical Properties

Names and Identifiers

• 6-(2-hydroxyethyl)pyrrolo[3,4-b]pyridine-5,7-dione
• NSC-358898
• DTXSID00320396
• AKOS010456034
• 6-(2-Hydroxyethyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• NSC358898
• 81214-69-9
•  

• Inchi： InChI=1S/C9H8N2O3/c12-5-4-11-8(13)6-2-1-3-10-7(6)9(11)14/h1-3,12H,4-5H2
• InChI Key： UGSDQCQTTAZAQA-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=O)N(C2=O)CCO)N=C1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.5Ų